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Compound of Interest

Compound Name: 5-HMSiR-Hochest

Cat. No.: B12381734 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the image acquisition and setup for nanoscopy

using the 5-HMSiR-Hoechst DNA probe. The protocols outlined below are intended for

researchers in cell biology, microscopy, and drug development who are interested in high-

resolution imaging of chromatin nanostructures in living cells.

Introduction
5-HMSiR-Hoechst is a far-red, cell-permeant DNA probe designed for live-cell super-resolution

microscopy.[1][2][3] It is composed of the DNA minor groove binder Hoechst 33258 conjugated

to a spontaneously blinking hydroxymethyl silicon-rhodamine (HMSiR).[1][2] The optimal probe,

the 5'-regioisomer, exhibits a significant fluorescence increase of approximately 400-fold upon

binding to DNA. This property enables wash-free imaging, making it highly suitable for single-

molecule localization microscopy (SMLM) and 3D stimulated emission depletion (STED)

nanoscopy of chromatin in living cells. The probe's far-red excitation and emission properties

minimize phototoxicity, allowing for long-term imaging.
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Property Value Reference

Probe Components
Hoechst 33258, hydroxymethyl

silicon-rhodamine (HMSiR)

Isomer 5'-regioisomer

Fluorescence Increase upon

DNA Binding
~400-fold

Binding Affinity (KD) 3.5 ± 0.3 μM

Excitation Wavelength (Ex) 640 nm

Emission Wavelength (Em) 675 nm

Compatibility Live-cell STED and SMLM

Cell Permeability Yes

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Preparation

Staining

Image Acquisition

Data Analysis

Cell Culture & Seeding

Prepare 5-HMSiR-Hoechst
Working Solution

Incubate Cells with Probe

Microscope Setup
(STED Nanoscopy)

Image Acquisition

Image Processing
& Analysis

Click to download full resolution via product page

Caption: Experimental workflow for 5-HMSiR-Hoechst nanoscopy.
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I. Cell Culture and Seeding
Culture cells of interest (e.g., HeLa, U-2 OS, or human primary fibroblasts) in an appropriate

growth medium supplemented with fetal bovine serum and penicillin-streptomycin.

Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂.

For imaging, seed the cells onto glass-bottom dishes or coverslips suitable for high-

resolution microscopy. The seeding density should be optimized to achieve a sub-confluent

monolayer on the day of imaging.

II. 5-HMSiR-Hoechst Staining Protocol
Probe Preparation: Prepare a stock solution of 5-HMSiR-Hoechst in DMSO. Store the stock

solution at -20°C, protected from light.

Working Solution: On the day of the experiment, dilute the stock solution in pre-warmed

complete cell culture medium to the desired final concentration.

For STED imaging, a concentration of 1 µM can be used.

For SMLM imaging, a concentration of 100 nM is recommended.

Staining: Remove the culture medium from the cells and add the 5-HMSiR-Hoechst working

solution.

Incubation: Incubate the cells for 1 hour at 37°C.

Imaging: No washing steps are required before imaging. Imaging can be performed directly

in the staining medium.

III. STED Nanoscopy Image Acquisition
Microscope Setup: Use a STED microscope equipped with a pulsed or continuous wave

laser for depletion.

Excitation: Excite the 5-HMSiR-Hoechst probe using a laser line at approximately 640 nm.
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Depletion: Use a STED laser at 775 nm for efficient depletion of the fluorescence signal.

High excitation laser power may be necessary for optimal resolution.

Detection: Collect the fluorescence emission in a spectral window centered around 675 nm.

Image Settings: Adjust the laser powers, pixel size, and dwell time to optimize the signal-to-

noise ratio and minimize photobleaching while achieving the desired resolution.

3D STED: For 3D STED imaging, utilize a z-donut-shaped STED beam to improve axial

resolution.

Quantitative Data Summary
Parameter Technique

Value/Rang
e

Cell Type Notes Reference

Staining

Concentratio

n

STED 1 µM
U-2 OS,

Fibroblasts

1-hour

incubation at

37°C.

Staining

Concentratio

n

SMLM 100 nM Not specified

1-hour

incubation,

no wash.

z-axis

Resolution
3D STED ~175 nm Not specified

~4-fold

improvement

over

confocal.

Lateral

Resolution
STED

Below 100

nm

Human

primary

fibroblasts,

HeLa

-

Toxicity Cell Viability
No significant

effect
HeLa

24-hour

treatment at

concentration

s exceeding

imaging use.
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Signaling Pathway Visualization
The mechanism of 5-HMSiR-Hoechst action is based on direct binding to DNA and a

conformational change leading to fluorescence, rather than a complex signaling pathway. The

following diagram illustrates the probe's mechanism of action.
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Caption: Mechanism of 5-HMSiR-Hoechst fluorescence activation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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